Cas no 338417-85-9 (3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile)

• Product Name: 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile
• CAS No: 338417-85-9
• MDL: MFCD00794554
• CID: 4647314
• Update Time: 2025-06-13

3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile

• MDL： MFCD00794554

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile

Research Briefing on 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile (CAS: 338417-85-9)

3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile (CAS: 338417-85-9) is a pyridazine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential biological activities. This compound, characterized by its unique structural features, has been explored for various therapeutic applications, including kinase inhibition and anti-inflammatory effects. Recent studies have focused on its synthesis, mechanistic pathways, and pharmacological properties, positioning it as a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile on specific kinase targets implicated in cancer progression. The study employed molecular docking and in vitro assays to demonstrate its high affinity for ABL1 and SRC kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for tyrosine kinase inhibitor development, particularly in resistant forms of leukemia.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's anti-inflammatory properties. Using LPS-induced macrophage models, researchers observed a marked reduction in pro-inflammatory cytokines (e.g., TNF-α and IL-6) upon treatment with 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile. Mechanistic studies revealed its action via NF-κB pathway suppression, highlighting its dual utility in oncology and immunology.

Synthetic advancements have also been reported. A 2024 ACS Omega paper detailed a novel one-pot synthesis method for this compound, achieving an 82% yield under mild conditions. This protocol emphasizes greener chemistry principles, reducing reliance on hazardous solvents—a critical step toward scalable production for preclinical trials.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate moderate bioavailability (∼40% in rodent models), necessitating further structural optimization. Additionally, toxicity profiles at higher doses warrant investigation. Collaborative efforts between academia and industry are underway to address these gaps, as noted in a recent review by Nature Reviews Drug Discovery.

In conclusion, 3-(4-Chlorophenyl)sulfanyl-6-phenyl-4-pyridazinecarbonitrile represents a versatile scaffold with multi-target potential. Its kinase inhibition and anti-inflammatory efficacy, coupled with improved synthetic routes, underscore its translational value. Future research should prioritize ADMET optimization and in vivo validation to advance this molecule toward clinical evaluation.